![molecular formula C18H25NO5 B4854616 ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate](/img/structure/B4854616.png)
ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate
Overview
Description
Ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate, also known as EPPC, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate is not fully understood, but it is believed to involve the modulation of sigma-1 receptor activity. This can result in changes to cellular processes and signaling pathways, which can ultimately affect physiological and behavioral responses.
Biochemical and Physiological Effects:
ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of calcium signaling, and the promotion of cell survival. It has also been shown to have potential applications in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate in lab experiments is its high affinity for the sigma-1 receptor, which allows for targeted modulation of cellular processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate, including further exploration of its mechanism of action, investigation of its potential applications in the treatment of neurological disorders, and development of new compounds based on its structure. Additionally, research on the potential side effects and toxicity of ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate will be important for determining its safety for use in humans.
Conclusion:
In conclusion, ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate is a chemical compound that has potential applications in scientific research, particularly in the field of neuroscience. Its high affinity for the sigma-1 receptor and its various biochemical and physiological effects make it an interesting compound to study. However, further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
Ethyl 1-[2-(2-methoxyphenoxy)propanoyl]-4-piperidinecarboxylate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling, protein folding, and neurotransmitter release.
properties
IUPAC Name |
ethyl 1-[2-(2-methoxyphenoxy)propanoyl]piperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO5/c1-4-23-18(21)14-9-11-19(12-10-14)17(20)13(2)24-16-8-6-5-7-15(16)22-3/h5-8,13-14H,4,9-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCFPQVJPOKEZIX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C(C)OC2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-[2-(2-methoxyphenoxy)propanoyl]piperidine-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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